Cas no 1315331-81-7 (caerulomycin J)

• Product Name: caerulomycin J
• CAS No: 1315331-81-7
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 2047174
• PubChem ID: 53484027
• Update Time: 2025-04-21

caerulomycin J Chemical and Physical Properties

Names and Identifiers

• caerulomycin J
• N-[(4-hydroxy-2,2'-bipyridin-6-yl)methyl]acetamide
• Q27137570
• CHEBI:69229
• CHEMBL1823035
• DTXSID001223744
• N-[(4-Hydroxy[2,2'-bipyridin]-6-yl)methyl]acetamide
• 1315331-81-7
• N-[(4-Hydroxy[2,2a(2)-bipyridin]-6-yl)methyl]acetamide

• Inchi： 1S/C13H13N3O2/c1-9(17)15-8-10-6-11(18)7-13(16-10)12-4-2-3-5-14-12/h2-7H,8H2,1H3,(H,15,17)(H,16,18)
• InChI Key： IXDVQWRMMLGZLB-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CN=2)NC(=C1)CNC(C)=O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines